Cas no 2639464-28-9 (Ethyl 2-(2-aminoadamantan-2-yl)acetate)

• Product Name: Ethyl 2-(2-aminoadamantan-2-yl)acetate
• CAS No: 2639464-28-9
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5665566
• PubChem ID: 165903040
• Update Time: 2025-05-20

Ethyl 2-(2-aminoadamantan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-aminoadamantan-2-yl)acetate
• 2639464-28-9
• EN300-27728120
• Ethyl 2-(2-aminoadamantan-2-yl)acetate

• Inchi： 1S/C14H23NO2/c1-2-17-13(16)8-14(15)11-4-9-3-10(6-11)7-12(14)5-9/h9-12H,2-8,15H2,1H3
• InChI Key： CSCPECHCDVWIPU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(C2CC3CC(C2)CC1C3)N)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-(2-aminoadamantan-2-yl)acetate

Ethyl 2-(2-Aminoadamantan-2-yl)Acetate: A Comprehensive Overview

Ethyl 2-(2-Aminoadamantan-yl)Acetate, also known by its CAS number CAS No. 2639464-28-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we delve into the synthesis, structure, properties, and applications of Ethyl 2-(Adamantane-amine)Acetate, while incorporating the latest research findings to provide a comprehensive understanding.

The structure of Ethyl 2-(Adamantane-amine)Acetate is characterized by a rigid adamantane framework, which is a diamondoid structure known for its high stability and unique electronic properties. The adamantane moiety is attached to an amine group, which further interacts with an ethyl acetate moiety. This combination results in a compound with both hydrophobic and hydrophilic characteristics, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of Ethyl 2-(Adamantane-amine)Acetate in the synthesis of advanced materials. Researchers have explored its use as a precursor for creating self-assembled monolayers (SAMs), which are critical in nanotechnology and surface engineering. The rigid structure of the adamantane group provides excellent mechanical stability to these SAMs, making them suitable for applications in sensors, catalysis, and drug delivery systems.

In terms of synthesis, Ethyl 2-(Ethyl 2-(Adamantane-amino)acetate synthesis methods have been optimized in recent years to enhance yield and purity.) Typically involves the reaction of adamantane amine with ethyl acetoxy bromide or similar reagents under controlled conditions. The choice of solvent, temperature, and catalyst significantly influences the reaction efficiency. Recent advancements have focused on using green chemistry principles to develop more sustainable synthesis pathways.

The chemical properties of Ethyl 2-(Ethyl 2-(Adamantane-amino)acetate are highly dependent on its molecular structure.) The adamantane group imparts rigidity and hydrophobicity, while the amine group introduces nucleophilic character. This combination allows the compound to participate in various nucleophilic substitutions and additions, making it valuable in organic synthesis. Additionally, the ethyl acetate group enhances solubility in organic solvents, facilitating its use in solution-based reactions.

Ethical considerations in the handling and disposal of Ethyl 2-(Ethyl 2-(Adamantane-amino)acetate are crucial to ensure environmental safety.) Proper waste management practices should be followed to minimize ecological impact. Researchers are increasingly adopting eco-friendly protocols to reduce hazardous byproducts during synthesis and application processes.

In conclusion, Ethyl 2-(Ethyl 2-(Adamantane-amino)acetate is a multifaceted compound with promising applications across various scientific domains.) Its unique structure and versatile properties make it an invaluable tool in modern chemistry. By leveraging cutting-edge research findings and adhering to sustainable practices, we can unlock further potential for this compound in innovative technologies and therapeutic solutions.